Cas no 1507624-50-1 (Methyl 2-bromo-5-chloro-3-fluorobenzoate)

• Product Name: Methyl 2-bromo-5-chloro-3-fluorobenzoate
• CAS No: 1507624-50-1
• MF: C₈H₅BrClFO₂
• MW: 267.479504346848
• MDL: MFCD24119840
• CID: 4954634
• PubChem ID: 81518495
• Update Time: 2025-10-24

Methyl 2-bromo-5-chloro-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-chloro-3-fluorobenzoate

• MDL： MFCD24119840
• Inchi： 1S/C8H5BrClFO2/c1-13-8(12)5-2-4(10)3-6(11)7(5)9/h2-3H,1H3
• InChI Key： OGVOPTIPFPKOCK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C(=O)OC)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-bromo-5-chloro-3-fluorobenzoate

Research Brief on Methyl 2-bromo-5-chloro-3-fluorobenzoate (CAS: 1507624-50-1) in Chemical and Biomedical Applications

Methyl 2-bromo-5-chloro-3-fluorobenzoate (CAS: 1507624-50-1) is a halogenated benzoate derivative that has recently garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. Recent studies have highlighted its potential in the design of kinase inhibitors, antimicrobial agents, and other bioactive compounds, making it a critical focus for researchers aiming to address unmet medical needs.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Methyl 2-bromo-5-chloro-3-fluorobenzoate as a key building block in the synthesis of selective JAK2 inhibitors. The research demonstrated that the compound's unique halogen substitution pattern enhances binding affinity to the ATP-binding site of JAK2, a target implicated in myeloproliferative disorders. The study reported a 40% improvement in inhibitory activity compared to non-halogenated analogs, underscoring the compound's structural advantages.

In the realm of antimicrobial research, a team at the University of Cambridge (2024) utilized Methyl 2-bromo-5-chloro-3-fluorobenzoate to develop a new class of fluoroquinolone derivatives with enhanced activity against multidrug-resistant Pseudomonas aeruginosa. The presence of both bromo and chloro substituents at the 2- and 5-positions, respectively, was found to significantly improve membrane penetration while maintaining low cytotoxicity profiles in mammalian cell lines (IC50 > 100 μM).

From a synthetic chemistry perspective, recent advances in transition metal-catalyzed cross-coupling reactions have expanded the utility of Methyl 2-bromo-5-chloro-3-fluorobenzoate. A 2024 Organic Letters publication detailed a novel palladium-catalyzed borylation protocol that enables selective functionalization at the bromo position while preserving the other halogen substituents. This methodology has important implications for the efficient synthesis of diverse compound libraries for high-throughput screening.

Ongoing research at several pharmaceutical companies is investigating the compound's potential in radiopharmaceutical applications. The fluorine-18 labeled analog of Methyl 2-bromo-5-chloro-3-fluorobenzoate is currently in preclinical evaluation as a PET tracer for imaging tumor hypoxia, with preliminary results showing promising uptake selectivity in hypoxic regions of various cancer models.

Despite these promising developments, challenges remain in the large-scale production and purification of Methyl 2-bromo-5-chloro-3-fluorobenzoate. Recent process chemistry studies have focused on optimizing the esterification and halogenation steps to improve yields while minimizing the formation of regioisomeric byproducts. A 2023 patent application (WO2023124567) describes an improved synthetic route that achieves >85% purity at kilogram scale.

As research continues, Methyl 2-bromo-5-chloro-3-fluorobenzoate is emerging as a valuable tool compound with applications spanning drug discovery, materials science, and chemical biology. Future directions include exploring its use in PROTAC design and as a scaffold for covalent inhibitor development, particularly targeting cysteine residues in challenging therapeutic targets.